Cas no 2408430-22-6 ((6-Amino-5-bromopyridin-3-yl)boronic acid)

• Product Name: (6-Amino-5-bromopyridin-3-yl)boronic acid
• CAS No: 2408430-22-6
• MF: C₅H₆BBrN₂O₂
• MW: 216.828340053558
• MDL: MFCD22491319
• CID: 4776696
• PubChem ID: 91882702
• Update Time: 2026-02-26

(6-Amino-5-bromopyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Amino-5-bromopyridin-3-yl)boronic acid
• SB36100
• 6-amino-5-bromopyridin-3-ylboronic acid
• 2-Amino-3-bromo-pyridine-5-boronic acid
• 2408430-22-6
• BS-18126
• D81415
• AKOS037649370
• 2-Amino-3-bromo-pyridine-5-boronicacid

• MDL： MFCD22491319
• Inchi： 1S/C5H6BBrN2O2/c7-4-1-3(6(10)11)2-9-5(4)8/h1-2,10-11H,(H2,8,9)
• InChI Key： XKIVIKLHZICDAV-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 215.97057g/mol
• Monoisotopic Mass: 215.97057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4

Additional information on (6-Amino-5-bromopyridin-3-yl)boronic acid

Introduction to (6-Amino-5-bromopyridin-3-yl)boronic acid (CAS No. 2408430-22-6)

(6-Amino-5-bromopyridin-3-yl)boronic acid (CAS No. 2408430-22-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique amino, bromo, and boronic acid functionalities, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The amino group in (6-Amino-5-bromopyridin-3-yl)boronic acid provides a key reactive site for various chemical transformations, making it an attractive building block for the synthesis of complex molecules. The bromo substituent, on the other hand, can be readily converted into other functional groups through well-established synthetic methods, such as Stille coupling and Suzuki coupling reactions. These reactions are crucial in the formation of carbon-carbon bonds, which are essential in the construction of intricate molecular architectures.

The boronic acid moiety in (6-Amino-5-bromopyridin-3-yl)boronic acid is particularly noteworthy for its reactivity and utility in cross-coupling reactions. Boronic acids are widely used in palladium-catalyzed couplings, which have become indispensable tools in modern synthetic chemistry. These reactions enable the efficient and selective formation of C-C bonds, thereby facilitating the synthesis of a diverse array of organic compounds with high stereochemical control.

Recent research has highlighted the potential of (6-Amino-5-bromopyridin-3-yl)boronic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a precursor for the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The unique combination of functional groups in (6-Amino-5-bromopyridin-3-yl)boronic acid allows for fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability, which are critical for drug efficacy.

In addition to its applications in medicinal chemistry, (6-Amino-5-bromopyridin-3-yl)boronic acid has also shown promise in materials science. The compound's ability to undergo controlled polymerization reactions makes it a valuable monomer for the preparation of functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, sensors, and electronic devices.

The synthesis of (6-Amino-5-bromopyridin-3-yl)boronic acid typically involves a multi-step process that begins with the preparation of 5-bromo-6-chloropyridine. This intermediate is then converted into the corresponding amine through nucleophilic substitution or reduction reactions. Finally, the boronic acid functionality is introduced via a boronation reaction, such as treatment with borane-tetrahydrofuran complex followed by hydrolysis.

The physical and chemical properties of (6-Amino-5-bromopyridin-3-yl)boronic acid have been extensively studied to optimize its use in various applications. The compound is known to be soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its stability under different reaction conditions has also been evaluated to ensure reliable performance in synthetic protocols.

In conclusion, (6-Amino-5-bromopyridin-3-yl)boronic acid (CAS No. 2408430-22-6) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an invaluable building block for the synthesis of complex molecules and functional materials. Ongoing research continues to uncover new applications and improve our understanding of this important chemical entity.